![molecular formula C14H16N2O2S B2636835 2-amino-N-(2-furylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide CAS No. 588678-85-7](/img/structure/B2636835.png)
2-amino-N-(2-furylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-amino-N-(2-furylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C14H16N2O2S and its molecular weight is 276.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biologically Active Derivatives
2-Amino-N-(2-furylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide derivatives have shown significant biological activities, including antibacterial and antifungal properties. The molecular structure of these compounds, featuring a thiophene ring and specific substitutions, enables specific interactions with biological targets, contributing to their antimicrobial efficacy. These compounds' activity is attributed to their molecular conformation, which is locked by intramolecular hydrogen bonding, reducing conformational flexibility and enhancing biological interactions (Vasu et al., 2005).
Azomethine Derivatives for Anticancer Activity
Azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have been synthesized and analyzed for their potential pharmacological properties, including cytostatic, antitubercular, and anti-inflammatory activities. These derivatives are acyclic precursors to compounds derived from tetrahydro-3H-benzoteopheno[2,3-d]pyrimidine-4-one, showing promise in cancer therapy due to their predicted biological activities. The synthesis and analytical methods developed for these compounds facilitate the exploration of their structure-activity relationships, with the aim of identifying leading compounds for further pharmaceutical development (Chiriapkin et al., 2021).
Novel Tandem Transformations in Gewald Thiophenes
Research into novel transformations of the amino and carbonyl/nitrile groups in Gewald thiophenes has led to the discovery of new pathways for thienopyrimidine synthesis. These transformations have not yielded tetrazole derivatives as expected but have resulted in derivatives of thieno[2,3-d]pyrimidin-4(3H)-one and thieno[2,3-d][1,3]oxazin-4-one, among others. This research provides insight into the reactivity of Gewald thiophenes and opens up new possibilities for the synthesis of heterocyclic compounds with potential biological activities (Pokhodylo et al., 2010).
Antiarrhythmic and Serotonin Antagonist Activities
A series of novel thiophene derivatives synthesized from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide have been evaluated for their antiarrhythmic, serotonin antagonist, and antianxiety activities. These compounds have shown high activity in comparison to standard drugs, highlighting the therapeutic potential of thiophene derivatives in treating various cardiovascular and mental health conditions (Amr et al., 2010).
Synthesis and Structural Analysis
The synthesis and crystal structure analysis of derivatives, including 2-amino-5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile and -3-carboxamide, have been detailed, providing foundational knowledge for the chemical and structural characterization of thiophene derivatives. These studies are crucial for understanding the molecular basis of the biological activities of these compounds and for guiding the design of new derivatives with enhanced properties (Begum et al., 2009).
Properties
IUPAC Name |
2-amino-N-(furan-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2S/c15-13-12(10-5-1-2-6-11(10)19-13)14(17)16-8-9-4-3-7-18-9/h3-4,7H,1-2,5-6,8,15H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFPFTVSUZUPDCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=C(S2)N)C(=O)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.